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Compound of Interest

Compound Name: 5-(Thiophen-2-yl)nicotinaldehyde

Cat. No.: B1365225 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-(Thiophen-2-yl)nicotinaldehyde is a valuable heterocyclic building block in medicinal

chemistry and materials science. Its structure, featuring a thiophene ring linked to a pyridine-3-

carbaldehyde moiety, offers multiple sites for chemical modification, making it a key

intermediate in the synthesis of a diverse range of complex organic molecules. This document

provides detailed application notes and a comprehensive protocol for the synthesis of 5-
(Thiophen-2-yl)nicotinaldehyde via a Suzuki-Miyaura cross-coupling reaction.

Chemical Properties and Data
The key chemical properties of 5-(Thiophen-2-yl)nicotinaldehyde are summarized in the

table below. This data is essential for reaction planning, characterization, and downstream

applications.
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Property Value

Molecular Formula C₁₀H₇NOS

Molecular Weight 189.24 g/mol [1]

CAS Number 342601-29-0[1]

Appearance Expected to be a solid

Purity Typically >95%[1]

Spectroscopic Data (Predicted)
The following tables outline the predicted ¹H and ¹³C NMR chemical shifts for 5-(Thiophen-2-
yl)nicotinaldehyde. These predictions are based on analogous compounds and are useful for

the identification and characterization of the synthesized product.[1]

Predicted ¹H NMR Data

Proton Chemical Shift (ppm) Multiplicity

Aldehyde-H 9.9 - 10.1 Singlet

Pyridine-H2 9.0 - 9.2 Doublet

Pyridine-H4 8.2 - 8.4 Doublet

Pyridine-H6 8.7 - 8.9 Singlet

Thiophene-H3' 7.2 - 7.4 Doublet of doublets

Thiophene-H4' 7.1 - 7.2 Doublet of doublets

Thiophene-H5' 7.5 - 7.7 Doublet of doublets

Predicted ¹³C NMR Data
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Carbon Chemical Shift (ppm)

Aldehyde C=O 190 - 193

Pyridine-C2 152 - 155

Pyridine-C3 135 - 138

Pyridine-C4 130 - 133

Pyridine-C5 138 - 141

Pyridine-C6 150 - 153

Thiophene-C2' 142 - 145

Thiophene-C3' 126 - 129

Thiophene-C4' 128 - 131

Thiophene-C5' 125 - 128

Synthesis Protocol: Suzuki-Miyaura Cross-Coupling
The recommended and most widely applicable method for the synthesis of 5-(Thiophen-2-
yl)nicotinaldehyde is the Suzuki-Miyaura cross-coupling reaction.[1][2] This palladium-

catalyzed reaction forms a carbon-carbon bond between 5-bromonicotinaldehyde and 2-

thienylboronic acid.

Reaction Scheme
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Reactants

Catalyst & Base

Solvent

Product

5-Bromonicotinaldehyde

5-(Thiophen-2-yl)nicotinaldehyde

2-Thienylboronic Acid

Pd(PPh₃)₄

K₂CO₃

DME/Water
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Combine Reactants & Base

Establish Inert Atmosphere

Add Solvents

Add Catalyst

Heat & Stir (12h, 80°C)

Cool to RT & Quench

Liquid-Liquid Extraction

Dry & Concentrate

Column Chromatography

Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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